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Compound of Interest

Compound Name: 2-Methoxybenzoic acid

Cat. No.: B1677285

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxybenzoic acid, also known as o-anisic acid, is an aromatic carboxylic acid with the
chemical formula CsHsOs.[1] It is structurally characterized by a benzene ring substituted with a
methoxy group (-OCHs) and a carboxylic acid group (-COOH) at the ortho position.[2] This
compound serves as a versatile building block in organic synthesis and is a key intermediate in
the production of various pharmaceuticals, agrochemicals, and fragrances.[3] Its unique
physicochemical properties, arising from the interplay between the electron-donating methoxy
group and the electron-withdrawing carboxylic acid group, govern its reactivity and utility in
diverse chemical transformations.[2] This guide provides a comprehensive overview of the
technical data and experimental methodologies related to 2-methoxybenzoic acid, tailored for
professionals in research and drug development.

Physicochemical and Spectroscopic Data

The physical and chemical properties of 2-methoxybenzoic acid are summarized in the tables
below, providing a ready reference for experimental design and analysis.

General and Physicochemical Properties
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Property Value Reference
CAS Number 579-75-9 [3]
Molecular Formula CsHsOs3 [1][3]
Molecular Weight 152.15 g/mol [11[3114]
Appearance White to off-white crystalline 3]

powder
Melting Point 98-103 °C [1][5]
Boiling Point 275-280 °C [1114]
Density ~1.348 g/cm?3 [1]
pKa 4.08 (at 25 °C) [5]

Sparingly soluble in water;
N soluble in boiling water,
Solubility [2][5]
ethanol, chloroform, and

methanol.

Spectroscopic Data

The following table summarizes key spectroscopic data for 2-methoxybenzoic acid, which are
crucial for its identification and characterization.
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Spectroscopy Key Peaks and Interpretation  Reference

~10-13 ppm (s, 1H, -COOH),
1H NMR ~6.8-8.0 ppm (m, 4H, Ar-H), [2]
~3.7-3.9 ppm (s, 3H, -OCH5)

~165-175 ppm (C=0), ~110-
13C NMR 150 ppm (Ar-C), ~55-57 ppm (- [2]
OCHs3)

~2500-3300 (broad, O-H
stretch), ~1680-1720 (strong,

FTIR (cm™1) [2]
C=0 stretch), ~1200-1300 (C-
O stretch)

Mass Spec. (m/z) 152 (M+), 135, 107, 92, 77 [61[7]

Synthesis and Purification
Synthesis of 2-Methoxybenzoic Acid

A common laboratory-scale synthesis of 2-methoxybenzoic acid involves the methylation of
salicylic acid. The following is a representative protocol.

Experimental Protocol: Methylation of Salicylic Acid

e Dissolution: In a 15 L glass reaction kettle, dissolve 0.8 kg (20 mol) of sodium hydroxide in
4.7 L of water with stirring.

e Cooling: Cool the reaction mixture to 0 °C using a low-temperature circulator.

o Addition of Salicylic Acid: Add 1.38 kg (10 mol) of salicylic acid to the cooled solution and stir
until it is completely dissolved.

o Methylation: While maintaining the temperature at 0 °C, add 1 L (10.5 mol) of dimethyl
sulfate dropwise over 30 minutes with continuous stirring.

o Warming: After the addition is complete, heat the reaction mixture to 35 °C for 30 minutes.
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» Second Addition: Sequentially add another 1 L (10.5 mol) of dimethyl sulfate.

e Heating: Increase the temperature to 45 °C and maintain for 1 hour, followed by refluxing for
2 hours.

» Basification: Adjust the pH of the solution to 10 by adding a 40% sodium hydroxide solution
and continue to reflux for another 2 hours.

 Acidification and Precipitation: Allow the solution to cool to room temperature. Acidify to pH 1
with hydrochloric acid, which will result in the formation of a significant amount of white
precipitate.

« |solation: Collect the precipitate by filtration, wash with water, and dry in an oven to yield 2-
methoxybenzoic acid.[8]

Starting Materials

Salicylic Acid
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General workflow for the synthesis of 2-methoxybenzoic acid.

Analytical Methodologies

Accurate analysis of 2-methoxybenzoic acid is critical for quality control and research
purposes. High-Performance Liquid Chromatography (HPLC) is a commonly employed
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technique.

Experimental Protocol: HPLC Analysis

A reversed-phase HPLC method can be utilized for the analysis of 2-methoxybenzoic acid.
e Column: A C18 column is suitable for this separation.

» Mobile Phase: A mixture of acetonitrile, water, and an acidifier like phosphoric acid or formic
acid (for MS compatibility) is typically used.

o Detection: UV detection at a wavelength of 254 nm is effective.[5][9]

This method is scalable and can be adapted for preparative separation to isolate impurities.[5]

2-Methoxybenzoic Acid Inject into Separation on UV Detection Data Acquisition
Sample HPLC System C18 Column at 254 nm and Analysis

Click to download full resolution via product page

Workflow for the HPLC analysis of 2-methoxybenzoic acid.

Applications in Drug Development and Research

2-Methoxybenzoic acid is a valuable precursor in the synthesis of a wide range of biologically
active molecules.

Anti-inflammatory and Analgesic Agents

This compound serves as an intermediate in the synthesis of various pharmaceuticals,
including anti-inflammatory and analgesic agents.[3] While direct studies on the anti-
inflammatory mechanism of 2-methoxybenzoic acid are limited, derivatives have been
investigated. For instance, some salicylic acid derivatives are hypothesized to inhibit
cyclooxygenase-2 (COX-2) and potentially modulate the NF-k[3 signaling pathway, which is a
key regulator of inflammation.[10]

Antiviral Agents
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2-Methoxybenzoic acid is utilized in the preparation of benzohydroxamic acids, which have
shown potential as selective anti-hepatitis C virus (HCV) agents.[8] Furthermore, other benzoic
acid derivatives are being explored as inhibitors of viral neuraminidase, a key enzyme in the
influenza virus life cycle.[11] The general mechanism of antiviral drugs often involves blocking
viral entry, inhibiting genome replication, or preventing viral release.[12]

Hedgehog Signaling Pathway Inhibition

Derivatives of 2-methoxybenzoic acid, specifically 2-methoxybenzamides, have been
synthesized and evaluated as inhibitors of the Hedgehog (Hh) signaling pathway.[13][14] This
pathway is crucial in embryonic development and its aberrant activation is implicated in various
cancers.[13] These derivatives have been shown to inhibit the Smoothened (Smo) receptor, a
key component of the Hh pathway, thereby blocking downstream signaling.[13][14]
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Inhibition of the Hedgehog signaling pathway by 2-methoxybenzamide derivatives.

Safety and Handling

2-Methoxybenzoic acid is classified as a skin and eye irritant.[6] Appropriate personal
protective equipment, including gloves, protective clothing, and eye protection, should be worn
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when handling this compound.[6] It should be stored in a cool, dry, and well-ventilated place in
a tightly closed container.[6][15] For detailed safety information, refer to the Safety Data Sheet
(SDS).

Conclusion

2-Methoxybenzoic acid is a fundamentally important chemical intermediate with a broad
spectrum of applications, particularly in the pharmaceutical industry. Its well-defined
physicochemical properties and versatile reactivity make it an ideal starting material for the
synthesis of complex molecules with diverse biological activities. This guide has provided a
comprehensive technical overview of its properties, synthesis, analysis, and applications, with a
focus on its relevance to drug discovery and development. Further research into the biological
mechanisms of 2-methoxybenzoic acid and its derivatives will undoubtedly continue to
uncover new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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